Cas no 81890-62-2 (Benzenemethanol, 2-(2-fluorophenoxy)-)

• Product Name: Benzenemethanol, 2-(2-fluorophenoxy)-
• CAS No: 81890-62-2
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD04108476
• CID: 4201797
• PubChem ID: 12920933
• Update Time: 2025-05-21

Benzenemethanol, 2-(2-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(2-fluorophenoxy)-
• [2-(2-fluorophenoxy)phenyl]methanol
• (2-(2-fluorophenoxy)phenyl)methanol
• AS-8718
• CS-0455899
• G69208
• SCHEMBL2356168
• 81890-62-2
• AKOS009247544
• MFCD04108476

• MDL： MFCD04108476
• Inchi： 1S/C13H11FO2/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-8,15H,9H2
• InChI Key： OIOMPOUVFZRWNX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C=CC=CC=1CO

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzenemethanol, 2-(2-fluorophenoxy)-

Comprehensive Analysis of Benzenemethanol, 2-(2-fluorophenoxy)- (CAS No. 81890-62-2)

Benzenemethanol, 2-(2-fluorophenoxy)- (CAS No. 81890-62-2) is a fluorinated aromatic compound with significant applications in pharmaceutical intermediates and specialty chemicals. Its molecular structure combines a benzyl alcohol moiety with a 2-fluorophenoxy group, making it a versatile building block in organic synthesis. Researchers and industries value this compound for its unique reactivity, particularly in the development of fluorinated pharmaceuticals and agrochemicals, where fluorine substitution enhances bioavailability and metabolic stability.

The growing demand for fluorinated compounds in drug discovery has placed Benzenemethanol, 2-(2-fluorophenoxy)- under the spotlight. With the rise of precision medicine and targeted therapies, fluorinated intermediates like this are critical for optimizing drug candidates. Searches for "fluorophenoxy derivatives in medicine" or "CAS 81890-62-2 applications" reflect increasing interest in its role in API synthesis (Active Pharmaceutical Ingredients). Its compatibility with cross-coupling reactions further expands its utility in creating complex molecular architectures.

From an environmental perspective, the compound's stability raises questions about "biodegradability of fluorinated benzenemethanol"—a trending topic in green chemistry forums. Analytical techniques such as HPLC and GC-MS are commonly employed to characterize its purity, a detail frequently searched by quality control professionals. Regulatory compliance, especially regarding REACH and FDA guidelines, is another hot-button issue, as users often inquire about "81890-62-2 safety data sheets" or "handling precautions for fluorophenoxy compounds."

In material science, Benzenemethanol, 2-(2-fluorophenoxy)- has shown promise in liquid crystal formulations and polymeric additives. Its ability to modify surface properties aligns with searches for "fluorinated aromatic materials for electronics." Startups focusing on advanced coatings or flexible displays frequently explore such compounds to enhance performance metrics like thermal stability and dielectric properties.

Supply chain dynamics also play a role in its popularity. Queries like "sourcing CAS 81890-62-2 suppliers" or "bulk pricing for fluorophenoxy intermediates" indicate commercial interest. The compound's synthesis typically involves nucleophilic aromatic substitution (SNAr) or Ullmann-type coupling, methods often discussed in patent literature. Recent innovations in continuous flow chemistry have further optimized its production, reducing waste—a key concern for sustainable manufacturing advocates.

For academic audiences, Benzenemethanol, 2-(2-fluorophenoxy)- serves as a case study in structure-activity relationships (SAR). Its electron-withdrawing fluorine group influences π-stacking interactions, a topic explored in "computational chemistry of fluorinated aromatics" studies. This aligns with broader trends in AI-driven molecular design, where users seek data on "predictive models for fluorinated compound behavior."

In summary, Benzenemethanol, 2-(2-fluorophenoxy)- (CAS No. 81890-62-2) bridges multiple disciplines—from medicinal chemistry to materials engineering. Its relevance to high-value industries and alignment with sustainability goals ensure continued research and commercial exploration. As analytical technologies advance, so too will its applications, solidifying its status as a cornerstone in modern fluorochemistry.